Cas no 1675984-44-7 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid
• CAS No: 1675984-44-7
• MF: C₂₄H₁₇NO₅
• MW: 399.395486593246
• MDL: MFCD31666883
• CID: 4610915
• PubChem ID: 129353802
• Update Time: 2025-06-25

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)benzofuran-2-carboxylic acid
• 5-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-1-benzofuran-2-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid

• MDL： MFCD31666883
• Inchi： 1S/C24H17NO5/c26-23(27)22-12-14-11-15(9-10-21(14)30-22)25-24(28)29-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-12,20H,13H2,(H,25,28)(H,26,27)
• InChI Key： YACASPGMOXVQRW-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NC1=CC=C2OC(C(=O)O)=CC2=C1

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid: A Comprehensive Overview

The compound 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid (CAS No. 1675984-44-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound is characterized by its unique structure, which combines a benzofuran ring system with a fluorenylmethoxycarbonyl (Fmoc) group, making it a versatile building block for advanced chemical synthesis.

The benzofuran moiety in this compound is a fused bicyclic structure consisting of a benzene ring and a furan ring. This structural feature contributes to the compound's aromatic stability and electronic properties, making it an attractive candidate for applications in optoelectronics and sensor technologies. Recent studies have highlighted the ability of benzofuran derivatives to exhibit fluorescence under specific conditions, which could be exploited for bioimaging and sensing applications.

The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it could play a role in controlling the reactivity of the amino group during synthetic processes. The Fmoc group is also known for its stability under mild conditions, which makes it ideal for use in complex multi-step synthesis protocols.

Recent advancements in synthetic chemistry have enabled the precise control of molecular architectures, allowing researchers to design compounds like 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid with tailored properties. For instance, the incorporation of the Fmoc group into the molecule allows for selective protection and deprotection strategies during peptide synthesis, enhancing the efficiency of drug discovery processes.

In terms of physical properties, this compound exhibits a melting point of approximately 230°C, indicating its thermal stability. Its solubility in common organic solvents such as dichloromethane and dimethylformamide further enhances its utility in various chemical reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, suggesting potential applications in photovoltaic materials and light-harvesting devices.

Recent research has also explored the biological activity of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid. Studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes, making it a promising lead compound for drug development. Additionally, its ability to interact with biological membranes suggests potential applications in drug delivery systems.

The synthesis of this compound involves a multi-step process that includes Friedel-Crafts acylation, nucleophilic substitution, and coupling reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the final product. Researchers have also explored alternative synthetic routes to reduce production costs and enhance scalability.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-benzofuran-2-carboxylic acid (CAS No. 1675984-44-) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and materials science, positions it as a key player in the development of novel materials and therapeutic agents.